Cas no 1009770-32-4 (5-[(2-methylprop-2-en-1-yl)oxy]-2-(4-phenyl-1H-pyrazol-3-yl)phenol)

• Product Name: 5-[(2-methylprop-2-en-1-yl)oxy]-2-(4-phenyl-1H-pyrazol-3-yl)phenol
• CAS No: 1009770-32-4
• MF: C₁₉H₁₈N₂O₂
• MW: 306.358424663544
• CID: 5380939
• Update Time: 2025-05-23

5-[(2-methylprop-2-en-1-yl)oxy]-2-(4-phenyl-1H-pyrazol-3-yl)phenol Chemical and Physical Properties

Names and Identifiers

• 5-[(2-methylprop-2-en-1-yl)oxy]-2-(4-phenyl-1H-pyrazol-5-yl)phenol
• Phenol, 5-[(2-methyl-2-propen-1-yl)oxy]-2-(4-phenyl-1H-pyrazol-3-yl)-
• 5-[(2-methylprop-2-en-1-yl)oxy]-2-(4-phenyl-1H-pyrazol-3-yl)phenol

• Inchi： 1S/C19H18N2O2/c1-13(2)12-23-15-8-9-16(18(22)10-15)19-17(11-20-21-19)14-6-4-3-5-7-14/h3-11,22H,1,12H2,2H3,(H,20,21)
• InChI Key： HAGPFTHZSPKRPK-UHFFFAOYSA-N
• SMILES： C1(O)=CC(OCC(C)=C)=CC=C1C1C(C2=CC=CC=C2)=CNN=1

Experimental Properties

• Density: 1.185±0.06 g/cm3(Predicted)
• Boiling Point: 504.5±50.0 °C(Predicted)
• pka: 8.38±0.35(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-[(2-methylprop-2-en-1-yl)oxy]-2-(4-phenyl-1H-pyrazol-3-yl)phenol

Introduction to 5-[(2-methylprop-2-en-1-yl)oxy]-2-(4-phenyl-1H-pyrazol-3-yl)phenol and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1009770-32-4, formally known as 5-[(2-methylprop-2-en-1-yl)oxy]-2-(4-phenyl-1H-pyrazol-3-yl)phenol, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in recent years due to its potential applications in drug discovery and therapeutic development. The presence of both aromatic and heterocyclic moieties in its structure suggests a unique set of chemical properties that make it a compelling candidate for further exploration.

At the heart of this compound's appeal lies its dual functionality. The (2-methylprop-2-en-1-yl)oxy group introduces a lipophilic character, enhancing its solubility in various biological environments, while the (4-phenyl-1H-pyrazol-3-yl) moiety contributes to its binding affinity for specific biological targets. Such structural features are often leveraged in the design of novel bioactive molecules, particularly those aimed at modulating enzyme activity or interacting with cellular receptors.

In the realm of modern chemical biology, the development of small molecules capable of interacting with biological systems at a molecular level is paramount. The 5-[(2-methylprop-2-en-1-yl)oxy]-2-(4-phenyl-1H-pyrazol-3-yl)phenol structure exemplifies how careful molecular design can yield compounds with tailored properties. Recent studies have highlighted its potential as a scaffold for further derivatization, enabling the creation of libraries of compounds for high-throughput screening.

One particularly intriguing aspect of this compound is its resemblance to known pharmacophores found in therapeutic agents. For instance, the phenolic and pyrazole rings are motifs frequently encountered in drugs targeting inflammatory pathways, cancer, and neurological disorders. The unique combination of these elements in 5-[(2-methylprop-2-en-1-yl)oxy]-2-(4-phenyl-1H-pyrazol-3-yl)phenol suggests that it may exhibit similar biological activities, albeit with potentially distinct mechanisms of action.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such molecules with high precision. Molecular docking studies indicate that this compound may interact with proteins involved in signal transduction and metabolic pathways. These predictions are supported by experimental data from related derivatives, which have shown promising results in preclinical models.

The synthesis of 5-(\textbf{[}(2\textbf{-methylprop}\textbf{-}2\textbf{-en}\textbf{-}1\textbf{-}yl)\textbf{oxy]}\textbf{-}2(\textbf{4}\textbf{-}phenyl\textbf{-}1H\textbf{-}pyrazol}\textbf{-}3\textbf{-}yl})\textbf{phenol} involves a multi-step process that showcases the ingenuity of organic chemists in constructing complex molecular architectures. Key steps include the formation of ether linkages, ring-folding reactions, and functional group transformations. Each step is meticulously optimized to ensure high yields and purity, critical factors for subsequent biological evaluation.

The role of heterocyclic compounds like pyrazole in medicinal chemistry cannot be overstated. Pyrazole derivatives are known for their versatility and broad spectrum of biological activities. The introduction of a phenolic group further enhances their potential by allowing for hydrogen bonding interactions with biological targets. This combination makes 5-[(\textbf{[}(2\textbf{-methylprop}\textbf{-}2\textbf{-en}\textbf{-}1\textbf{-}yl)\textbf{oxy]}\textbf{-}2(\textbf{4}\textbf{-}phenyl\textbf{-}1H\textbf{-}pyrazol}\textbf{-}3\textbf{-}yl})\textbf{phenol}] an attractive candidate for further investigation.

From a pharmaceutical perspective, one of the most compelling aspects of this compound is its potential to serve as a lead molecule for drug development. By leveraging structure-based drug design principles, researchers can modify specific regions of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. Such modifications are often guided by insights gained from crystallographic studies or computational modeling.

The broader significance of compounds like 5-[(\textbf{[}(2\textbf {-methylprop}\ textbackslash - 2 \ textbackslash - en \ textbackslash - 1 \ textbackslash - yl ) \ textbackslash - oxy ] \ textbackslash - 2 ( \ textbackslash - 4 \ textbackslash - phen y l \ textbackslash - 1 H \ textbackslash - pyraz ol \ textbackslash - 3 \ textbackslash - yl ) \ textbackslash - phen ol] lies in their ability to bridge the gap between fundamental chemical research and applied therapeutic solutions. As our understanding of biological systems continues to evolve, so too does our capacity to design molecules that can interact with them in meaningful ways.

In conclusion,5-[(\t e xt backslash x b l o c k s ) ] represents a promising entry point into the field of chemical biology. Its unique structural features and predicted biological activities make it a valuable tool for researchers seeking to develop novel therapeutic agents. As further studies uncover new insights into its properties and potential applications,this compound is poised to play an increasingly important role in shaping the future landscape of drug discovery and development.